Cas no 1804068-52-7 (3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one
• CAS No: 1804068-52-7
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4974295
• Update Time: 2025-10-22

3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c11-4-3-10(14)7-1-2-9(13)8(5-7)6-12/h1-2,5H,3-4,6H2
• InChI Key： YQWVWGIYEKZXQN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(CBr)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one

Comprehensive Guide to 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one (CAS No. 1804068-52-7): Properties, Applications, and Market Insights

3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one (CAS No. 1804068-52-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This brominated fluorophenyl derivative is gaining attention due to its unique structural properties, making it a valuable intermediate in synthetic chemistry. In this article, we delve into its molecular characteristics, synthesis pathways, applications, and emerging trends in the scientific community.

The compound features a bromomethyl group and a fluorophenyl moiety, which contribute to its reactivity and versatility. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other bioactive molecules. The presence of both bromo and fluoro substituents enhances its utility in cross-coupling reactions, a hot topic in modern organic synthesis.

One of the most searched questions about 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one relates to its stability and storage conditions. Studies indicate that this compound should be stored in a cool, dry environment, away from light and moisture, to maintain its integrity. Its shelf life can be extended significantly when handled under inert atmospheres, a practice increasingly adopted in high-value chemical manufacturing.

In pharmaceutical applications, this compound has shown promise in the synthesis of novel therapeutic agents. Recent publications highlight its use in creating potential candidates for treating neurological disorders, aligning with the growing focus on central nervous system (CNS) drug development. The fluorophenyl component is particularly valuable in medicinal chemistry, as fluorine incorporation often improves drug bioavailability and metabolic stability.

The global market for specialized chemical intermediates like 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one is expanding rapidly, driven by increased R&D investment in the pharmaceutical sector. Industry reports suggest a compound annual growth rate (CAGR) of 6-8% for similar brominated compounds, reflecting their importance in modern drug discovery pipelines.

From a synthetic chemistry perspective, researchers are exploring innovative routes to produce 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one with higher yields and purity. Green chemistry approaches, including catalytic bromination methods, are gaining traction as the industry moves toward more sustainable practices. These developments address another frequently searched topic: environmentally friendly synthesis of halogenated compounds.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The distinct spectral signatures of the bromomethyl and fluorophenyl groups facilitate its identification and purity assessment, crucial for quality control in research and production settings.

In material science applications, derivatives of 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one have been investigated for their potential in creating specialized polymers with unique electronic properties. This aligns with current interests in organic electronics and advanced materials for energy storage applications.

Safety considerations for handling this compound follow standard laboratory protocols for brominated aromatic compounds. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended, reflecting the broader industry emphasis on laboratory safety standards.

The future outlook for 3-Bromo-1-(3-(bromomethyl)-4-fluorophenyl)propan-1-one appears promising, with potential applications expanding beyond traditional pharmaceutical uses. As research continues into its chemical behavior and reactivity patterns, new opportunities are likely to emerge in various high-tech industries, making it a compound worth watching in the coming years.